molecular formula C11H13ClO2 B8345466 5-Chloromethyl-6-isopropyl-1,3-benzodioxole

5-Chloromethyl-6-isopropyl-1,3-benzodioxole

Cat. No. B8345466
M. Wt: 212.67 g/mol
InChI Key: VYUNEQZLPXAEEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloromethyl-6-isopropyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloromethyl-6-isopropyl-1,3-benzodioxole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloromethyl-6-isopropyl-1,3-benzodioxole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Chloromethyl-6-isopropyl-1,3-benzodioxole

Molecular Formula

C11H13ClO2

Molecular Weight

212.67 g/mol

IUPAC Name

5-(chloromethyl)-6-propan-2-yl-1,3-benzodioxole

InChI

InChI=1S/C11H13ClO2/c1-7(2)9-4-11-10(13-6-14-11)3-8(9)5-12/h3-4,7H,5-6H2,1-2H3

InChI Key

VYUNEQZLPXAEEM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC2=C(C=C1CCl)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 30 g of 37% formalin, 13 ml of concentrated hydrochloric acid and 100 ml of ethyl acetate was heated to 55° C., while passing hydrochloric acid gas through the mixture. A solution of 7.5 g of 5-isopropyl-1,3-benzodioxole in 20 ml of ethyl acetate was dropwise added to the resulting mixture and the obtained mixture was stirred as such for 2.5 hours and cooled, followed by the addition of benzene. The obtained mixture was washed with water, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 10.22 g of the title compound as a crude oil.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
13 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
7.5 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.